Cas no 781658-23-9 (4-Hydroxyisoleucine)

• Product Name: 4-Hydroxyisoleucine
• CAS No: 781658-23-9
• MF: C₆H₁₃NO₃
• MW: 147.1723
• MDL: MFCD06799350
• CID: 68824
• PubChem ID: 329757475
• Update Time: 2024-10-27

4-Hydroxyisoleucine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxyisoleucine
• HYDROXYISOLEUCINE, 4-
• 2-AMINO-2,3,5-TRIDEOXY-3-METHYL-D-XYLONIC ACID
• (2S,3R,4S)-4-HYDROXYISOLEUCINE MAJOR ISOMER AND (2R,3R,4S)-4-HYDROXYISOLEUCINE MINOR ISOMER
• HYDROXYISOLEUCINE, 4-(FG)
• (2S,3R,4S)-2-Amino-4-hydroxy-3-methylpentanoic acid
• (4S)-4-Hydroxy-L-isoleucine
• Hydroxyisoleucine
• (2S,3R)-2-Amino-4-hydroxy-3-methylpentanoic acid
• 4-Hydroxy-L-isoleucine
• L-4-Hydroxyisoleucine
• 4-Hydoxy-l-isoleucine
• L-Isoleucine, 4-hydroxy-
• 4-hydroxy isoleucine
• OSCCDBFHNMXNME-DSDZBIDZSA-N
• BBL100730
• STL554524
• FCH3468990
• AB3000024
• AX8022602
• 4-​Hydroxy-​L-​isoleucine
• 2-Amino-4-hydroxy-3-methylpentanoic acid; (2R,3R,4S)-form
• MS-20746
• Q-100695
• W-203089
• AC-6053
• s9062
• 781658-23-9
• 4-Hydroxy-L-isoleucine, >=98.0% (TLC)
• 4-Hydroxyisoleucine, United States Pharmacopeia (USP) Reference Standard
• AKOS015855988
• HY-N6858
• Rel-(2S,3R)-2-amino-4-hydroxy-3-methylpentanoic acid
• CHEMBL4101687
• DTXSID101347038
• (2S,3R,4S)Hydroxy isoleucine
• CHEBI:180593
• DB-297700
• (2S,3R)-2-amino-4-hydroxy-3-methylpentanoic acid (non-preferred name)
• 90639-06-8
• CCG-266183
• AC-36705
• PD087952
• AKOS005255263
• CS-W016348
• SCHEMBL52746
• D97437
• MFCD06799350
• 4-ydroxy--soleucine

• MDL： MFCD06799350
• Inchi： 1S/C6H13NO3/c1-3(4(2)8)5(7)6(9)10/h3-5,8H,7H2,1-2H3,(H,9,10)/t3-,4?,5-/m0/s1
• InChI Key： OSCCDBFHNMXNME-DSDZBIDZSA-N
• SMILES： O([H])C([H])(C([H])([H])[H])[C@]([H])(C([H])([H])[H])[C@@]([H])(C(=O)O[H])N([H])[H]

Computed Properties

• Exact Mass: 147.09000
• Monoisotopic Mass: 147.08954328 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 147.17
• XLogP3: -2.8
• Topological Polar Surface Area: 83.6

Experimental Properties

• Color/Form: Powder
• Density: 1.181
• Melting Point: >200°
• Boiling Point: 332ºC
• Flash Point: Fahrenheit: 296.6 ° f
  Celsius: 147 ° c
  
• PSA: 83.55000
• LogP: 0.11550
• Optical Activity: [α]/D +34.0±2.0°, c = 1 in H2O
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

4-Hydroxyisoleucine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives